11006-76-1

Virginiamycin

In Stock

• CAS RN:
• 11006-76-1

• Formula:
• C71H84N10O17

• InChI:
• InChI=1S/C43H49N7O10.C28H35N3O7/c1-4-29-40(56)49-21-12-17-30(49)41(57)48(3)32(23-26-13-7-5-8-14-26)42(58)50-22-19-28(51)24-31(50)37(53)47-35(27-15-9-6-10-16-27)43(59)60-25(2)34(38(54)45-29)46-39(55)36-33(52)18-11-20-44-36;1-17(2)26-19(4)9-10-24(34)29-11-5-7-18(3)13-20(32)14-21(33)15-25-30-22(16-37-25)27(35)31-12-6-8-23(31)28(36)38-26/h5-11,13-16,18,20,25,29-32,34-35,52H,4,12,17,19,21-24H2,1-3H3,(H,45,54)(H,46,55)(H,47,53);5,7-10,13,16-17,19-20,26,32H,6,11-12,14-15H2,1-4H3,(H,29,34)/b;7-5-,10-9-,18-13-

• InChIKey:
• MVTQIFVKRXBCHS-YWAQVZITSA-N

• Virginiamycin complex contains two streptogramin antibiotics, virginiamycin M1 (75%; ) and virginiamycin S1 (25%; ), produced by S. virginiae. As a complex, the two antibiotics act synergistically to irreversibly inhibit protein synthesis in bacteria. When given to livestock, virginiamycin improves growth. Virginiamycin complex is also used in fuel ethanol fermenters to prevent to control bacteria competing with yeast for nutrients.
  Virginiamycin is a class of streptogramin-related depsipeptides isolated from the bacterium Streptomyces virginiae and other Streptomyces bacterial species. The virginiamycins consist of two major components, virginiamycin M1 and virginiamycin S1. These agents bind to and inhibit ribosome assembly, thereby preventing protein synthesis. Active against Gram-positive bacteria, these antibiotics are primarily used in veterinary practice. ...